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Compound of Interest

Compound Name: Carbaspirin Calcium

Cat. No.: B1501493 Get Quote

For researchers, scientists, and professionals in drug development, a precise understanding of

a compound's molecular characteristics is fundamental. This technical guide provides an in-

depth look at the molecular formula and weight of the carbaspirin calcium complex, a non-

steroidal anti-inflammatory drug (NSAID).

Carbaspirin calcium is a complex salt of acetylsalicylic acid (aspirin) and urea with calcium.

This unique formulation is designed to improve the solubility and gastrointestinal tolerance of

aspirin.

Molecular Composition and Weight
The chemical identity of carbaspirin calcium is defined by its specific arrangement of atoms

and their corresponding masses. The complex consists of two acetylsalicylate anions, one

calcium cation, and one molecule of urea.
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Parameter Value Source

Molecular Formula C19H18CaN2O9 [1][2][3][4]

Alternate Molecular Formula

Representations

C18H14CaO8.CH4N2O

2C9H7O4.CH4N2O.Ca

Ca(C9H7O4)2.CH4N2O

[5][6][7]

Molecular Weight 458.4 g/mol [1][2]

Alternate Molecular Weight

Values
458.434 g/mol 458.43 g/mol [5][6]

The slight variations in the reported molecular weight can be attributed to differences in the

isotopic masses used in the calculations by various chemical databases. However, for most

practical applications, 458.4 g/mol is the accepted value.

Structural and Logical Representation
To visualize the composition of the carbaspirin calcium complex, a logical relationship

diagram can be constructed. This illustrates the constituent components that form the final

complex.

Constituent Components

Final Complex

Acetylsalicylic Acid (Aspirin)
C9H8O4

Carbaspirin Calcium
C19H18CaN2O9

2x

Calcium Ion
Ca²⁺

1x

Urea
CH4N2O

1x

Click to download full resolution via product page
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Logical relationship of Carbaspirin Calcium components.

Experimental Determination of Molecular Weight
The molecular weight of a compound like carbaspirin calcium is typically confirmed

experimentally using mass spectrometry. A detailed protocol for such an experiment is outlined

below.

Objective: To determine the molecular weight of carbaspirin calcium using electrospray

ionization mass spectrometry (ESI-MS).

Materials and Reagents:

Carbaspirin calcium reference standard

Methanol (HPLC grade)

Water (HPLC grade)

Formic acid (analytical grade)

Instrumentation:

High-resolution mass spectrometer with an electrospray ionization source

Procedure:

Sample Preparation:

Prepare a stock solution of carbaspirin calcium at a concentration of 1 mg/mL in

methanol.

From the stock solution, prepare a working solution of 10 µg/mL by diluting with a 50:50

mixture of methanol and water containing 0.1% formic acid. The formic acid aids in the

ionization process.

Instrument Setup:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/product/b1501493?utm_src=pdf-body
https://www.benchchem.com/product/b1501493?utm_src=pdf-body
https://www.benchchem.com/product/b1501493?utm_src=pdf-body
https://www.benchchem.com/product/b1501493?utm_src=pdf-body
https://www.benchchem.com/product/b1501493?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1501493?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Calibrate the mass spectrometer according to the manufacturer's instructions to ensure

mass accuracy.

Set the ESI source to positive ion mode.

Optimize the source parameters, including capillary voltage, cone voltage, desolvation gas

flow, and temperature, to achieve a stable signal for the analyte.

Data Acquisition:

Infuse the working solution into the mass spectrometer at a constant flow rate (e.g., 5-10

µL/min).

Acquire mass spectra over a relevant mass-to-charge (m/z) range. Given the expected

molecular weight, a range of m/z 100-1000 would be appropriate.

Data Analysis:

Analyze the resulting mass spectrum to identify the peak corresponding to the molecular

ion of the intact complex or its characteristic fragments.

The expected ion would be [C19H18CaN2O9 + H]+. However, due to the nature of the

complex, it is more likely to observe ions corresponding to the dissociation products. The

primary species of interest would be the acetylsalicylate anion and its adducts.

The molecular weight is confirmed by comparing the experimentally determined m/z value

with the theoretically calculated value.

This technical guide provides the foundational molecular information for carbaspirin calcium.

For further research and development, a thorough understanding of these fundamental

properties is crucial for formulation, analytical method development, and pharmacological

studies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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